N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide

• IUPAC Name: N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide
• InChI: InChI=1S/C24H19NO4/c1-15-19-14-17(25-24(27)18-10-6-7-11-20(18)28-2)12-13-21(19)29-23(15)22(26)16-8-4-3-5-9-16/h3-14H,1-2H3,(H,25,27)
• InChI Key: JAMNWDINNCSJBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3OC)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H19NO4
• Molecular Weight: 385.4 g/mol

Description

N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide, also known as BMF-5, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BMF-5 is a benzofuran derivative that has been found to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further study.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide is a compound involved in the synthesis of various derivatives, showcasing its versatility in chemical reactions. For instance, it has been used in the preparation of substituted 1-benzofurans and 1-benzothiophenes, highlighting its role in the creation of compounds with potential analgesic activity (Rádl et al., 2000). The compound's ability to undergo reactions such as acetylation, ethoxycarbonylation, and alkylation, as well as its participation in the synthesis of amino derivatives and esters, reflects its chemical reactivity and significance in medicinal chemistry.

Role in Imaging and Radiotracer Synthesis

The compound has been involved in the synthesis of carbon-11-labeled CK1 inhibitors, which are potential PET radiotracers for imaging in Alzheimer's disease (Gao, Wang, & Zheng, 2018). This application is crucial in the context of neurodegenerative diseases, where imaging plays a pivotal role in diagnosis and monitoring of disease progression.

Contributions to Molecular Conformation Studies

The compound has been part of studies focusing on the molecular conformations and modes of supramolecular aggregation of closely related benzamides (Sagar, Yathirajan, Rathore, & Glidewell, 2018). These studies are fundamental in understanding the molecular interactions and structural dynamics, which are essential in drug design and development.

Agricultural Applications

In the agricultural sector, derivatives of the compound have shown potential as bleaching herbicides (Zhang et al., 2021). The exploration of such compounds in weed control signifies its importance in enhancing agricultural productivity.